Ethyl 2-bromobenzo[d]thiazole-7-carboxylate

• IUPAC Name: ethyl 2-bromo-1,3-benzothiazole-7-carboxylate
• InChI: InChI=1S/C10H8BrNO2S/c1-2-14-9(13)6-4-3-5-7-8(6)15-10(11)12-7/h3-5H,2H2,1H3
• InChI Key: NKYLQXMMPKISND-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C(=CC=C1)N=C(S2)Br
• Molecular Formula: C10H8BrNO2S
• DSSTOX Substance ID: DTXSID00736377
• Molecular Weight: 286.15 g/mol
• CAS No.: 579525-09-0

Description

Ethyl 2-bromobenzo[d]thiazole-7-carboxylate is a chemical compound with the molecular formula C10H8BrNO2S and a molecular weight of 286.15 g/mol. It is used in research and has potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzothiazole ring substituted with a bromine atom and an ethyl carboxylate group. The benzothiazole ring is a heterocyclic compound, containing both sulfur and nitrogen atoms.

Physical And Chemical Properties Analysis

This compound is a chemical compound with a molecular weight of 286.15 g/mol. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the retrieved data.

Scientific Research Applications

Synthesis and Characterization

Ethyl 2-bromobenzo[d]thiazole-7-carboxylate and its derivatives have been extensively used in synthetic chemistry. For instance, a study by Shafi et al. (2021) detailed the synthesis of new piperidine-substituted benzothiazole derivatives, showcasing the versatility of this compound in creating compounds with potential biological applications. Similarly, Haroon et al. (2019) synthesized and characterized ethyl 2-(substituted-(2-benzylidenehydrazinyl))thiazole-4-carboxylate derivatives, providing valuable insights into the structural and electronic properties of these compounds.

Biological Properties

The biological properties of these compounds have also been a focus of research. Shafi et al. (2021) found that certain derivatives exhibit significant antibacterial and antifungal activities. This suggests potential applications in developing new antimicrobial agents.

Anticancer and Antiviral Potentials

Investigations into the anticancer and antiviral properties of derivatives of this compound have also been conducted. For example, Haroon et al. (2021) conducted studies on ethyl 2-(2-(arylidene)hydrazinyl)thiazole-4-carboxylates, revealing their potential as antioxidants and their promising implications in antiviral drug development, particularly against SARS-CoV-2 (COVID-19).

Nonlinear Optical Properties

This compound derivatives have also been studied for their nonlinear optical (NLO) properties, which are critical in the field of optoelectronics. Research by Haroon et al. (2020) on thiazole derivatives highlighted their potential use in NLO materials, underscoring the importance of these compounds in technological applications.

Mechanism of Action

Target of Action

Thiazole derivatives, which include ethyl 2-bromobenzo[d]thiazole-7-carboxylate, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For instance, some thiazole derivatives have been found to inhibit cholinesterase, an enzyme important for nerve function .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biochemical pathways, including those involved in inflammation, microbial growth, viral replication, nerve function, and tumor growth .

Pharmacokinetics

The pharmacokinetic properties of this compound indicate that it has high gastrointestinal absorption and is BBB permeant . Its Log Po/w (iLOGP) is 2.4, indicating its lipophilicity . These properties impact the bioavailability of the compound.

Result of Action

Thiazole derivatives have been associated with a variety of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .